Cas no 3167-03-1 (2-(2,4,5-trimethylphenyl)ethanamine;hydrochloride)

• Product name: 2-(2,4,5-trimethylphenyl)ethanamine;hydrochloride
• CAS No: 3167-03-1
• MF: C₁₁H₁₇N
• MW: 163.25938
• CID: 1448084
• PubChem ID: 54602364

2-(2,4,5-trimethylphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)ethanamine
• hydrochloride
• DTXSID40713329
• 2-(2,4,5-Trimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• NSC-57658
• NSC57658
• 3167-03-1
• 2-(2,4,5-trimethylphenyl)ethanamine;hydrochloride

• Inchi： InChI=1S/C11H17N.ClH/c1-8-6-10(3)11(4-5-12)7-9(8)2;/h6-7H,4-5,12H2,1-3H3;1H
• InChI Key： BTGILAFIBLTYOO-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)CCN)C.Cl

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02